Cas no 4356-32-5 (Methyl 3beta-hydroxy-20-oxo-30-norlupan-28-oate)

• Product Name: Methyl 3beta-hydroxy-20-oxo-30-norlupan-28-oate
• CAS No: 4356-32-5
• MF: C₃₀H₄₈O₄
• MW: 472.699729919434
• CID: 929031
• Update Time: 2023-08-02

Methyl 3beta-hydroxy-20-oxo-30-norlupan-28-oate Chemical and Physical Properties

Names and Identifiers

• methyl 3beta-hydroxy-20-oxo-30-norlupan-28-oate
• methyl (1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bS)-1-acetyl-9-hydroxy-5a,5b,8,8,11a-pentamethylicosahydro-3aH-cyclopenta[a]chrysene-3a-carboxylate
• BDBM50058819
• Methyl 3beta-hydroxy-20-oxo-30-norlupan-28-oate

• Inchi： 1S/C30H48O4/c1-18(31)19-10-15-30(25(33)34-7)17-16-28(5)20(24(19)30)8-9-22-27(4)13-12-23(32)26(2,3)21(27)11-14-29(22,28)6/h19-24,32H,8-17H2,1-7H3/t19-,20+,21-,22+,23-,24+,27-,28+,29+,30-/m0/s1
• InChI Key： ZHIVKEAQDLRABF-FZFNOLFKSA-N
• SMILES： O[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@]1(C)[C@@H]2CC[C@@H]2[C@H]3[C@H](C(C)=O)CC[C@]3(C(=O)OC)CC[C@@]12C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 879
• Topological Polar Surface Area: 63.6